(3aR,7aR)-4/'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1/'-piperaziniuM] Methanesulfon
(3aR,7aR)-4/'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1/'-piperaziniuM] Methanesulfon
Brand Name:
Vulcanchem
CAS No.:
186204-37-5
VCID:
VC0177112
InChI:
InChI=1S/C19H26N4O3S2/c24-28(25,26)23(22-13-15-5-1-2-6-16(15)14-22)11-9-21(10-12-23)19-17-7-3-4-8-18(17)27-20-19/h3-4,7-8,15-16H,1-2,5-6,9-14H2/t15-,16-/m0/s1
SMILES:
C1CCC2CN(CC2C1)[N+]3(CCN(CC3)C4=NSC5=CC=CC=C54)S(=O)(=O)[O-]
Molecular Formula:
C19H26N4O3S2
Molecular Weight:
422.562
(3aR,7aR)-4/'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1/'-piperaziniuM] Methanesulfon
CAS No.: 186204-37-5
Main Products
VCID: VC0177112
Molecular Formula: C19H26N4O3S2
Molecular Weight: 422.562
![(3aR,7aR)-4/'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1/'-piperaziniuM] Methanesulfon - 186204-37-5](/images/no_structure.jpg)
| CAS No. | 186204-37-5 |
|---|---|
| Product Name | (3aR,7aR)-4/'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1/'-piperaziniuM] Methanesulfon |
| Molecular Formula | C19H26N4O3S2 |
| Molecular Weight | 422.562 |
| IUPAC Name | 1-[(3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl]-4-(1,2-benzothiazol-3-yl)piperazin-1-ium-1-sulfonate |
| Standard InChI | InChI=1S/C19H26N4O3S2/c24-28(25,26)23(22-13-15-5-1-2-6-16(15)14-22)11-9-21(10-12-23)19-17-7-3-4-8-18(17)27-20-19/h3-4,7-8,15-16H,1-2,5-6,9-14H2/t15-,16-/m0/s1 |
| Standard InChIKey | FKKBEEHBJWWXMP-HOTGVXAUSA-N |
| SMILES | C1CCC2CN(CC2C1)[N+]3(CCN(CC3)C4=NSC5=CC=CC=C54)S(=O)(=O)[O-] |
| PubChem Compound | 67444616 |
| Last Modified | Nov 11 2021 |
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